Cas no 2228485-80-9 (1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228485-80-9
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 6069898
• PubChem ID: 165705004
• Update Time: 2025-05-25

1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1977408
• 2228485-80-9

• Inchi： 1S/C10H14Cl2N2/c1-10(2,13-3)4-7-8(11)5-14-6-9(7)12/h5-6,13H,4H2,1-3H3
• InChI Key： XCOFVMWFGYFBDU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C)(C)NC)Cl

Computed Properties

• Exact Mass: 232.0534038g/mol
• Monoisotopic Mass: 232.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine

Comprehensive Overview of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228485-80-9)

1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 2228485-80-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique dichloropyridine backbone coupled with a tertiary amine structure, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for high-purity 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine due to its potential applications in drug discovery and crop protection formulations.

The molecular structure of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine includes a 3,5-dichloropyridin-4-yl moiety, which is known for its electron-withdrawing properties, enhancing the compound's reactivity in nucleophilic substitution reactions. This characteristic aligns with current trends in green chemistry, where efficient synthetic routes are prioritized to minimize waste. Laboratories often inquire about synthetic protocols for CAS 2228485-80-9 or its scalable production methods, reflecting the demand for sustainable chemical processes.

In the context of pharmaceutical intermediates, 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine serves as a building block for small-molecule inhibitors targeting enzymes like kinases. Recent publications highlight its utility in designing preclinical candidates for inflammatory diseases, a hot topic in biomedical research. Queries such as "CAS 2228485-80-9 solubility data" or "stability under acidic conditions" are common among formulators optimizing drug delivery systems.

From an agrochemical perspective, this compound's dichloropyridine scaffold is analogous to motifs found in herbicides and pesticides. Its potential role in developing next-generation crop protection agents has spurred interest, particularly in addressing resistance management challenges. Searches for structure-activity relationships (SAR) of 2228485-80-9 derivatives underscore the need for innovative solutions in precision agriculture.

Analytical characterization of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Quality control laboratories frequently seek certified reference standards for CAS 2228485-80-9 to ensure batch consistency. The compound's logP value and pKa are also critical parameters for researchers evaluating its ADME properties in drug development pipelines.

Emerging applications of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine extend to material science, where its amine functionality enables surface modifications of nanoparticles. This interdisciplinary relevance has led to increased searches for cross-coupling reactions using 2228485-80-9 or its coordination chemistry with transition metals. Such versatility positions the compound as a valuable asset in multifunctional material design.

Regulatory compliance remains a key consideration for industrial users. While CAS 2228485-80-9 is not classified as hazardous under major chemical inventories, proper handling guidelines and storage conditions are frequently searched topics. Material Safety Data Sheets (MSDS) for this compound emphasize standard laboratory precautions, aligning with global occupational safety standards.

The commercial availability of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-yl(methyl)amine through specialty chemical suppliers has expanded in recent years, with procurement searches often including terms like bulk quantities of 2228485-80-9 or custom synthesis services. Pricing trends reflect its niche status as a high-value intermediate in both academic and industrial settings.

Future research directions for this compound may explore its chiral derivatives for asymmetric synthesis or bioconjugation techniques in probe development. The growing database of patent literature citing 2228485-80-9 indicates sustained innovation across multiple sectors, from medicinal chemistry to smart materials engineering.